Cas no 81864-47-3 (1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione)

• Product Name: 1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione
• CAS No: 81864-47-3
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD00114695
• CID: 719954
• PubChem ID: 2775269
• Update Time: 2025-04-19

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 2H-[1,4]Dioxino[2,3-f]benzimidazole-2-thione, 1,3,6,7-tetrahydro-
• 1,3,6,7-tetrahydro-[1,4]dioxino[2,3-f]benzimidazole-2-thione
• 1,3,6,7-Tetrahydro-2H-[1,4]dioxino[2,3-f]-benzimidazole-2-thione
• 6,7-DIHYDRO-1H-[1,4]DIOXINO[2',3':4,5]BENZO[D]IMIDAZOLE-2-THIOL
• 2-mercapto-6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzoimidazole
• 6,7-dihydro-1H-[1,4]dioxino[2,3-f]benzimidazole-2-thiol
• HMS547L07
• 10,13-dioxa-4,6-diazatricyclo[7.4.0.0?,?]trideca-1,3(7),8-triene-5-thione
• PMTXBVARJFBMAC-UHFFFAOYSA-N
• CHEMBL1449095
• NS00016371
• 6,7-dihydro-1H-[1.4]dioxino[2',3':4,5]benzo[d]imidazole-2-thiol
• CCG-47828
• VS-02692
• 81864-47-3
• MLS000851100
• 6,7-dihydro-1H-[1.4]dioxino[2'.3':4.5]benzo[d]imidazole-2-thiol
• DTXSID60379486
• 6,7-dihydro-1H-p-dioxino(2,3-f)benzimidazole-2-thiol
• AKOS015888798
• FT-0620851
• Oprea1_185537
• Maybridge1_002185
• 6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2(3H)-thione
• SMR000457343
• 6,7-Dihydro-1H-[1,4]dioxino[2',3':4,5]benzo[1,2-d]imidazole-2-thiol
• AKOS005553224
• HMS2777J19
• 10,13-DIOXA-4,6-DIAZATRICYCLO[7.4.0.0(3),?]TRIDECA-1(9),2,4,7-TETRAENE-5-THIOL
• SR-01000637421-1
• CS-0455898
• SCHEMBL712673
• 6,7-DIHYDRO-1H-[1,4]DIOXINO[2',3'
• DB-004706
• STK619589
• 1,3,6,7-tetrahydro-2H-[1,4]dioxino[2,3-f]benzimidazole-2-thione
• BBL010809
• 10,13-DIOXA-4,6-DIAZATRICYCLO[7.4.0.0(3),?]TRIDECA-1(9),2,7-TRIENE-5-THIONE
• 1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione

• MDL： MFCD00114695
• Inchi： 1S/C9H8N2O2S/c14-9-10-5-3-7-8(4-6(5)11-9)13-2-1-12-7/h3-4H,1-2H2,(H2,10,11,14)
• InChI Key： PMTXBVARJFBMAC-UHFFFAOYSA-N
• SMILES： S=C1NC2=CC3=C(C=C2N1)OCCO3

Computed Properties

• Exact Mass: 208.03100
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 300 °C
• Boiling Point: 424.8±55.0 °C at 760 mmHg
• Flash Point: 210.7±31.5 °C
• Refractive Index: 1.748
• PSA: 85.94000
• LogP: 1.62280
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1,3,6,7-tetrahydro-2H-1,4dioxino2,3-fbenzimidazole-2-thione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)